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Compound of Interest

Compound Name: alpha-Linolenoyl Ethanolamide-d4

Cat. No.: B594188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
α-Linolenoyl ethanolamide-d4 is the deuterated form of α-linolenoyl ethanolamide, an

endocannabinoid neurotransmitter.[1][2] Containing four deuterium atoms at the 1,1',2, and 2'

positions of the ethanolamide moiety, it is primarily utilized as an internal standard for the

quantification of α-linolenoyl ethanolamide in biological samples using mass spectrometry

techniques.[2][3][4] This document provides detailed protocols for the preparation and storage

of α-linolenoyl ethanolamide-d4 solutions to ensure their stability and effective use in research

applications.

Physicochemical Properties and Solubility
α-Linolenoyl ethanolamide-d4 is a fatty amide that is practically insoluble in water but soluble in

various organic solvents.[5] It is crucial to select the appropriate solvent to prepare stock

solutions for experimental use. The table below summarizes the key properties and solubility of

α-linolenoyl ethanolamide-d4.
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Property Value Reference

Formal Name

N-(2-hydroxyethyl-1,1',2,2'-d4)-

octadeca-9Z,12Z,15Z-

trienamide

[2]

CAS Number 1451194-68-5 [2]

Molecular Formula C₂₀H₃₁D₄NO₂ [2]

Formula Weight 325.5 g/mol [2]

Purity ≥99% deuterated forms (d₁-d₄) [2]

Supplied As A 1 mg/ml solution in ethanol [2]

Solubility in DMF ~10 mg/mL [2][3]

Solubility in DMSO ~30 mg/mL [2][3]

Solubility in Ethanol Miscible [2][3]

Solubility in Ethanol:PBS (pH

7.2) (1:2)
~8.5 mg/mL [2][3]

Protocols
Preparation of Stock Solutions
α-Linolenoyl ethanolamide-d4 is often supplied as a solution in ethanol.[2][6] If a different

solvent is required for your experiment, the ethanol must first be removed.

Materials:

α-Linolenoyl ethanolamide-d4 in ethanol

Solvent of choice (e.g., DMSO, DMF)

Gentle stream of nitrogen gas

Vortex mixer
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Ultrasonic bath (optional)

Procedure:

Under a gentle stream of nitrogen gas, carefully evaporate the ethanol from the vial

containing the α-linolenoyl ethanolamide-d4.

Once the ethanol has completely evaporated, immediately add the desired volume of the

chosen solvent (e.g., DMSO, DMF) to the vial.

Vortex the solution to ensure the compound is fully dissolved.

For enhanced solubility, the tube can be warmed to 37°C and sonicated in an ultrasonic bath

for a short period.[3][4][7]

Preparation of Aqueous Solutions
For experiments requiring an aqueous buffer, it is important to note that α-linolenoyl

ethanolamide-d4 is sparingly soluble in aqueous solutions.[6]

Procedure:

Prepare a stock solution in an organic solvent such as ethanol as described above.

To achieve maximum solubility in an aqueous buffer, dilute the ethanolic solution with the

aqueous buffer of choice. For example, a solubility of approximately 8.5 mg/mL can be

achieved in a 1:2 solution of ethanol:PBS (pH 7.2).[2][6]

It is not recommended to store the aqueous solution for more than one day due to potential

instability.[6]

Storage and Stability
Proper storage is critical to maintain the integrity of α-linolenoyl ethanolamide-d4.
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Storage Condition Recommendation Stability Reference

Long-term Storage
Store at -20°C in a

tightly sealed vial.
≥ 2 years [1][2][6]

Stock Solution in

Organic Solvent

Can be stored at

-20°C for several

months. For storage

at -80°C, use within 6

months; at -20°C, use

within 1 month. To

avoid repeated freeze-

thaw cycles, aliquot

the stock solution into

smaller volumes.

[3][4][7]

Aqueous Solutions

Not recommended for

storage for more than

one day.

< 24 hours [6]

Experimental Workflows and Signaling Pathways
Experimental Workflow for Solution Preparation
The following diagram illustrates the workflow for preparing α-linolenoyl ethanolamide-d4

solutions.
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Caption: Workflow for preparing α-linolenoyl ethanolamide-d4 solutions.
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Signaling Pathway Context
α-Linolenoyl ethanolamide is an endocannabinoid, similar in structure to anandamide (AEA).[1]

[7][8] N-acylethanolamines (NAEs), including α-linolenoyl ethanolamide, are a class of lipid

compounds that are naturally present in animal and plant membranes as part of the

membrane-bound phospholipid, N-acylphosphatidylethanolamine (NAPE).[5][9] NAEs are

released from NAPE in response to various stimuli.[9] While the specific signaling pathways of

α-linolenoyl ethanolamide are not fully elucidated, it is known to bind to cannabinoid receptors.

[10] The diagram below provides a simplified overview of the N-acylethanolamine signaling

pathway.
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Caption: Simplified N-acylethanolamine signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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